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Compound of Interest

Compound Name: 1-Ethoxypentane

Cat. No.: B092830 Get Quote

In-Depth Technical Guide to 1-Ethoxypentane
An essential resource for researchers, scientists, and drug development professionals, this

guide provides a comprehensive overview of the chemical and physical properties, synthesis,

and applications of 1-ethoxypentane.

CAS Number: 17952-11-3 Molecular Formula: C₇H₁₆O Synonyms: Ethyl pentyl ether, Amyl

ethyl ether

Molecular Structure
1-Ethoxypentane is an aliphatic ether consisting of an ethyl group and a pentyl group linked

by an oxygen atom.

Core Data Summary
The following tables provide a summary of the key quantitative data for 1-ethoxypentane.

Physical Properties
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Property Value Reference

Molecular Weight 116.20 g/mol [1]

Boiling Point 118-119.55 °C [2]

Melting Point -95.35 °C (estimate) [2]

Density 0.7684 g/cm³ (estimate) [2]

Refractive Index 1.3914 (estimate) [2]

Vapor Pressure 19.9 mmHg at 25°C [2]

Flash Point 16.4 °C [2]

Spectroscopic Data
¹H NMR (Proton Nuclear Magnetic Resonance)

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~3.38 t 2H
-O-CH₂-

CH₂CH₂CH₂CH₃

~3.35 q 2H -O-CH₂-CH₃

~1.54 p 2H
-O-CH₂-CH₂-

CH₂CH₂CH₃

~1.32 m 4H
-O-CH₂CH₂-CH₂-CH₂-

CH₃

~1.16 t 3H -O-CH₂-CH₃

~0.90 t 3H
-O-CH₂CH₂CH₂CH₂-

CH₃

Note: Specific chemical shifts can vary slightly depending on the solvent used. A stacked ¹H

NMR spectrum in cyclohexane shows the signal for the α-protons.[3]
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

Chemical Shift (ppm) Assignment

~70.8 -O-CH₂- (pentyl)

~65.9 -O-CH₂- (ethyl)

~31.8 -CH₂- (pentyl, C2)

~28.6 -CH₂- (pentyl, C3)

~22.6 -CH₂- (pentyl, C4)

~15.3 -CH₃ (ethyl)

~14.1 -CH₃ (pentyl)

IR (Infrared) Spectroscopy

Wavenumber (cm⁻¹) Functional Group

2960-2850 C-H stretch (alkane)

1115-1085 C-O-C stretch (ether)

Safety Information
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Hazard Statement Precautionary Statement

H226: Flammable liquid and vapour.[2]

P210: Keep away from heat, hot surfaces,

sparks, open flames and other ignition sources.

No smoking.[2][4]

H315: Causes skin irritation.[2] P264: Wash skin thoroughly after handling.[4]

H319: Causes serious eye irritation.[2]
P280: Wear protective gloves/ protective

clothing/ eye protection/ face protection.[2][4]

H335: May cause respiratory irritation.[2]
P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.[4]

P271: Use only outdoors or in a well-ventilated

area.[4]

Experimental Protocols
Synthesis of 1-Ethoxypentane via Williamson Ether
Synthesis
The Williamson ether synthesis is a reliable method for the preparation of unsymmetrical ethers

like 1-ethoxypentane.[5][6] The reaction proceeds via an Sₙ2 mechanism where an alkoxide

ion acts as a nucleophile, displacing a halide from an alkyl halide.[5][6]

Materials:

1-Pentanol

Sodium hydride (NaH) or Sodium metal (Na)

Ethyl halide (e.g., ethyl bromide or ethyl iodide)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add

1-pentanol to the anhydrous solvent.

Slowly add sodium hydride or sodium metal to the solution to form the sodium pentoxide.

The reaction is exothermic and produces hydrogen gas, so proper venting is necessary.

Once the formation of the alkoxide is complete (cessation of gas evolution), cool the mixture

in an ice bath.

Slowly add the ethyl halide to the cooled alkoxide solution with stirring.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature. The reaction can be gently heated to reflux to ensure completion.

Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, carefully quench the reaction by the slow addition of water or saturated

aqueous ammonium chloride to destroy any unreacted sodium hydride.

Transfer the mixture to a separatory funnel and add water. Extract the aqueous layer with

diethyl ether.

Combine the organic layers and wash with brine (saturated NaCl solution).

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

Purification of 1-Ethoxypentane by Distillation
The crude 1-ethoxypentane obtained from the synthesis can be purified by simple distillation.

Procedure:
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Set up a simple distillation apparatus.

Transfer the crude 1-ethoxypentane to the distillation flask.

Heat the flask gently.

Collect the fraction that distills at the boiling point of 1-ethoxypentane (118-120 °C).

Mandatory Visualizations
Williamson Ether Synthesis Workflow
Caption: Workflow of 1-Ethoxypentane synthesis via the Williamson method.

Applications of 1-Ethoxypentane
1-Ethoxypentane's properties make it a valuable compound in various scientific and industrial

fields.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092830#1-ethoxypentane-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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